Cas no 13014-48-7 (4-Chlorobenzoyl cyanide)

• Product Name: 4-Chlorobenzoyl cyanide
• CAS No: 13014-48-7
• MF: C₈H₄ClNO
• MW: 165.576460838318
• MDL: MFCD06658396
• CID: 119199
• PubChem ID: 9834051
• Update Time: 2025-04-18

4-Chlorobenzoyl cyanide Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobenzoyl cyanide
• (4-Chloro-phenyl)-oxo-acetonitrile
• (4-Chlorophenyl)oxo-acetonitrile
• Benzeneacetonitrile,4-chloro-a-oxo-
• (4-chloro-phenyl)-glyoxylonitrile
• 4-chloro-benzoyl cyanide
• AB1327
• Benzeneacetonitrile,4-chloro-a-oxo
• p-chlorobenzoyl cyanide
• p-ClC6H4COCN
• UDBBCXDMJVNFLI-UHFFFAOYSA
• Benzeneacetonitrile, 4-chloro-alpha-oxo-
• AS-44561
• 2-(4-chlorophenyl)-2-oxidanylidene-ethanenitrile
• SCHEMBL1322525
• MFCD06658396
• p-chlorobenzoylcyanide
• AKOS006283418
• 13014-48-7
• CS-0208499
• DTXSID80431439
• 4-chlorophenylglyoxylonitrile
• UDBBCXDMJVNFLI-UHFFFAOYSA-N
• 4-chlorobenzoylcyanide
• InChI=1/C8H4ClNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H
• UDBBCXDMJVNFLI-UHFFFAOYSA-
• 2-(4-chlorophenyl)-2-oxoacetonitrile
• A806026
• BB 0260549
• EN300-69455
• SB32679
• 4-chloro-benzoylcyanide
• F2167-4724
• (4-Chlorophenyl)-oxo-acetonitrile

• MDL： MFCD06658396
• Inchi： 1S/C8H4ClNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H
• InChI Key： UDBBCXDMJVNFLI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(C#N)=O)=CC=1

Computed Properties

• Exact Mass: 164.99800
• Monoisotopic Mass: 164.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9A^2

Experimental Properties

• PSA: 40.86000
• LogP: 2.04628